N-(4-((6-(1H-pyrazol-1-yl)pyrimidin-4-yl)amino)phenyl)-5-chloro-2-methoxybenzamide

• IUPAC Name: 5-chloro-2-methoxy-N-[4-[(6-pyrazol-1-ylpyrimidin-4-yl)amino]phenyl]benzamide
• InChI: InChI=1S/C21H17ClN6O2/c1-30-18-8-3-14(22)11-17(18)21(29)27-16-6-4-15(5-7-16)26-19-12-20(24-13-23-19)28-10-2-9-25-28/h2-13H,1H3,(H,27,29)(H,23,24,26)
• InChI Key: AIAVVQMQNUYARE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C(=O)NC2=CC=C(C=C2)NC3=CC(=NC=N3)N4C=CC=N4
• Molecular Formula: C21H17ClN6O2
• Molecular Weight: 420.8 g/mol

Description

“N-(4-((6-(1H-pyrazol-1-yl)pyrimidin-4-yl)amino)phenyl)-5-chloro-2-methoxybenzamide” is a pyrazole-bearing compound. Pyrazole-bearing compounds are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities.

Synthesis Analysis

The synthesis of these pyrazole-bearing compounds involves the use of hydrazine. Some hydrazine-coupled pyrazoles were successfully synthesized, and their structures were verified by employing elemental microanalysis, FTIR, and 1H NMR techniques.

Molecular Structure Analysis

The molecular structure of these compounds was confirmed using various techniques such as elemental microanalysis, FTIR, and 1H NMR. The structure-activity-relationship study illustrates that the incorporation of a pyrimidine-fused heterocycle at position 4 of the pyrazole is critical for FLT3 and CDK inhibition.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds were carried out using hydrazine. The in vitro antileishmanial and in vivo antimalarial activities of the synthesized pyrazole derivatives were evaluated.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds were analyzed using various techniques such as elemental microanalysis, FTIR, and 1H NMR. These techniques helped in verifying the structures of the synthesized pyrazole derivatives.

Scientific Research Applications

Organic Building Block

This compound is an organic building block. .

Catalyst for Greener Amine Synthesis

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Anti-leishmanial and Antimalarial Evaluation

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CDK2 Inhibitor

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Anti-diabetic Potential

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Anti-cancer Agent

The compound has shown potential as an anti-cancer agent. .

Mechanism of Action

Mode of Action

Based on its structural features, it may interact with its targets through hydrogen bonding, hydrophobic interactions, and π-π stacking .

Pharmacokinetics

Therefore, its bioavailability and pharmacokinetic profile remain unknown .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other molecules can affect a compound’s stability and its interactions with its targets.

This compound represents an interesting subject for future research in medicinal chemistry .

Future Directions

The future directions for these compounds could involve further development into potent and selective CDK2 inhibitors for the treatment of cancer. The hydrazine-coupled pyrazole derivatives may be considered potential pharmacophores for the preparation of safe and effective antileishmanial and antimalarial agents.